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Mycosporine-2-glycine (M2G) is a crucial member of the mycosporine-like amino acid (MAA)
family, a group of water-soluble, UV-absorbing compounds.[1][2] These molecules are of
significant interest to researchers in drug development and materials science due to their
potent photoprotective and antioxidant properties.[2][3][4][5] This technical guide provides an
in-depth overview of the natural sources of M2G, presenting quantitative data, detailed
experimental protocols for its extraction and analysis, and a visualization of its biosynthetic
pathway.

Natural Sources and Concentrations

M2G is predominantly found in marine and freshwater organisms that are regularly exposed to
high levels of solar radiation.[6][7] Its primary producers are cyanobacteria and microalgae,
from which it can be sequestered by various marine invertebrates.[1][2] The concentration of
M2G in these organisms can vary significantly based on environmental factors such as UV
exposure and salinity.[8]

While a comprehensive comparative analysis of M2G content across a wide range of species is
still an active area of research, existing studies have identified several key natural sources. The
unicellular cyanobacterium Euhalothece sp., isolated from a hypersaline environment, has
been reported to contain high concentrations of M2G.[1] It has also been identified in the
spawn of the sea hare Aplysia dactylomela, the green sea urchin Strongylocentrotus
droebachiensis, and the centric diatom Corethron criophilum.[1]
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For researchers looking to isolate M2G, focusing on organisms from high-UV environments is a

promising strategy. The following table summarizes organisms reported to contain M2G,

though quantitative data remains sparse in the literature.

Organism Type

Species

Environment

Reference

Cyanobacterium

Euhalothece sp.

Hypersaline saltern

[1]

pond
Aplysia dactylomela )
Mollusc Marine [1]
(spawn)
Strongylocentrotus
Echinoderm droebachiensis Marine [1]
(ovaries and larvae)
Diatom Corethron criophilum Marine [1]
] (Coral reef ]
Holothurian ) Marine [2]
holothuroids)
Anthopleura )
Sea Anemone Marine [2]

elegantissima

Biosynthesis of Mycosporine-2-glycine

The biosynthesis of M2G, like other MAAs, originates from intermediates of primary metabolic

pathways. The core cyclohexenone ring structure, 4-deoxygadusol (4-DG), can be synthesized

via two main routes: the shikimate pathway and the pentose phosphate pathway.[7][9] In

cyanobacteria, the shikimate pathway is considered the predominant route for MAA

biosynthesis in response to UV radiation.[8]

From 4-DG, the synthesis of mycosporine-glycine occurs through the addition of a glycine

molecule.[7][10][11] A subsequent addition of a second glycine residue to the mycosporine-

glycine intermediate, catalyzed by a non-ribosomal peptide synthetase (NRPS)-like enzyme,

results in the formation of Mycosporine-2-glycine.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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